Cas no 119916-20-0 (Benzenamine,3,4,6-trifluoro-2-methyl-)

Benzenamine,3,4,6-trifluoro-2-methyl- structure
119916-20-0 structure
Product Name:Benzenamine,3,4,6-trifluoro-2-methyl-
CAS No:119916-20-0
MF:C7H6F3N
MW:161.124452114105
CID:132326
PubChem ID:22625178
Update Time:2025-04-19

Benzenamine,3,4,6-trifluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3,4,6-trifluoro-2-methyl-
    • 3,4,6-trifluoro-2-methylaniline
    • Benzenamine, 3,4,6-trifluoro-2-methyl- (9CI)
    • 2-methyl-3,4,6-trifluoroaniline
    • RSIRVWMZSQLNIG-UHFFFAOYSA-N
    • DTXSID80627052
    • SCHEMBL7073277
    • 119916-20-0
    • Inchi: 1S/C7H6F3N/c1-3-6(10)4(8)2-5(9)7(3)11/h2H,11H2,1H3
    • InChI Key: RSIRVWMZSQLNIG-UHFFFAOYSA-N
    • SMILES: FC1=C(C=C(C(=C1C)N)F)F

Computed Properties

  • Exact Mass: 161.04528
  • Monoisotopic Mass: 161.04523368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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